Cas no 1604301-44-1 ((3R)-3-Amino-3-cyclobutylpropanamide)

• Product Name: (3R)-3-Amino-3-cyclobutylpropanamide
• CAS No: 1604301-44-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5709080
• PubChem ID: 104941188
• Update Time: 2025-05-20

(3R)-3-Amino-3-cyclobutylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1284215
• 1604301-44-1
• (3R)-3-Amino-3-cyclobutylpropanamide

• Inchi： 1S/C7H14N2O/c8-6(4-7(9)10)5-2-1-3-5/h5-6H,1-4,8H2,(H2,9,10)/t6-/m1/s1
• InChI Key： TYNJZLLZCYVHPI-ZCFIWIBFSA-N
• SMILES： O=C(C[C@H](C1CCC1)N)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.1Ų

Additional information on (3R)-3-Amino-3-cyclobutylpropanamide

(3R)-3-Amino-3-Cyclobutylpropanamide: A Comprehensive Overview

The compound with CAS No. 1604301-44-1, commonly referred to as (3R)-3-Amino-3-Cyclobutylpropanamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a chiral amide derivative characterized by a cyclobutane ring fused with an amino acid moiety, making it a promising candidate for various biomedical applications.

Structural Analysis and Synthesis

The structure of (3R)-3-Amino-3-Cyclobutylpropanamide consists of a cyclobutane ring attached to a propanamide group, with the amino group positioned at the R configuration on the third carbon atom. This configuration imparts unique stereochemical properties, which are crucial for its biological activity. The synthesis of this compound typically involves multi-step processes, including ring-closing reactions and stereo-selective amide formation, ensuring the preservation of chirality.

Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is essential for its application in chiral resolution studies and enantioselective catalysis. Researchers have also explored alternative synthetic pathways, such as using organocatalysts or transition metal-mediated reactions, to enhance the scalability and sustainability of its production.

Biological Activity and Pharmacological Applications

(3R)-3-Amino-3-Cyclobutylpropanamide has demonstrated significant biological activity in various in vitro and in vivo models. Its ability to interact with specific receptors and enzymes makes it a valuable tool in drug discovery programs targeting neurological disorders, inflammation, and cancer.

A study published in *Nature Communications* highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for therapeutic intervention. The compound's cyclobutane ring contributes to its unique pharmacokinetic profile, including improved bioavailability and reduced toxicity compared to similar compounds.

Moreover, recent research has focused on its role as a building block for more complex molecules, such as peptidomimetics and macrocycles, which are increasingly being explored for their therapeutic potential. The compound's versatility in forming hydrogen bonds and π-interactions makes it an ideal candidate for rational drug design.

Chemical Properties and Stability

The chemical stability of (3R)-3-Amino-3-Cyclobutylpropanamide is influenced by its structural features, particularly the strained cyclobutane ring. While this ring imparts rigidity to the molecule, it also introduces some susceptibility to thermal degradation under certain conditions. However, studies have shown that the compound remains stable under physiological conditions, making it suitable for biomedical applications.

Its solubility properties are another key factor in its pharmacological utility. The compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Researchers have also investigated methods to enhance its solubility through chemical modifications or the use of excipients, further expanding its potential applications.

Future Directions and Research Opportunities

The continued exploration of (3R)-3-Amino-3-Cyclobutylpropanamide presents numerous opportunities for innovation in medicinal chemistry. Future research directions include optimizing its bioavailability through prodrug strategies or targeted delivery systems, as well as investigating its interactions with other biological systems to uncover novel therapeutic targets.

The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of new applications for this compound. For instance, molecular docking studies have already provided insights into its binding affinities with various protein targets, paving the way for structure-based drug design.

In conclusion, (3R)-3-Amino-3-Cyclobutylpropanamide stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in the development of innovative therapeutic agents.